Cas no 25383-78-2 ([(2R,4R,5R,6S)-5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate)

[(2R,4R,5R,6S)-5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate structure
25383-78-2 structure
Product Name:[(2R,4R,5R,6S)-5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate
CAS No:25383-78-2
MF:C11H12N2O6
MW:268.222783088684
CID:2661295
Update Time:2023-08-06

[(2R,4R,5R,6S)-5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

    • (2R,3aβ,9aβ)-2α-(Acetoxymethyl)-2,3,3a,9a-tetrahydro-3β-hydroxy-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
    • (3aS)-2t-acetoxymethyl-3c-hydroxy-(3ar,9ac)-2,3,3a,9a-tetrahydro-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
    • (2R,3abeta,9abeta)-2alpha-(Acetoxymethyl)-2,3,3a,9a-tetrahydro-3beta-hydroxy-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
    • [(2R,4R,5R,6S)-5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl
    • [(2R,4R,5R,6S)-5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate
    • Inchi: 1S/C11H12N2O6/c1-5(14)17-4-6-8(16)9-10(18-6)13-3-2-7(15)12-11(13)19-9/h2-3,6,8-10,16H,4H2,1H3/t6-,8-,9+,10-/m1/s1
    • InChI Key: FGXWBNXMRVWIIS-SFKDOBOXSA-N
    • SMILES: O1[C@H](COC(C)=O)[C@H]([C@H]2[C@@H]1N1C=CC(N=C1O2)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 488
  • XLogP3: -2.4
  • Topological Polar Surface Area: 97.7
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